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Compound of Interest

Compound Name: Eupalinilide C

Cat. No.: B150141 Get Quote

Technical Dossier: Eupalinilide C
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties of Eupalinilide
C, a sesquiterpenoid of interest in the scientific community.

Core Chemical Identifiers
A fundamental aspect of any chemical compound's profile is its unique identifiers and molecular

formula, which are crucial for database searches, regulatory submissions, and experimental

design.

Identifier Value Source

CAS Number 757202-11-2 [1]

Molecular Formula C20H24O7 [1]

Eupalinilide C is a member of the guaiane-type sesquiterpene lactones. It was first isolated

from the whole plant of Eupatorium lindleyanum. This class of compounds is noted for its

diverse biological activities.

Further investigation into the biological activity of related compounds has shown that

Eupalinilide B and Eupalinilide E exhibit potent cytotoxicity against P-388 and A-549 tumor cell
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lines.

Experimental Data & Protocols
At present, detailed experimental protocols and signaling pathway information for Eupalinilide
C are not extensively available in the public domain. The primary literature focuses on the

isolation and structural elucidation of a series of eupalinilides, including Eupalinilide C.

The general methodology for the isolation of Eupalinilide C, as described for a class of similar

compounds, involves extraction from the plant source, Eupatorium lindleyanum, followed by

chromatographic separation techniques to yield the pure compound. The structural

determination is typically achieved through spectroscopic methods, including 1D and 2D

Nuclear Magnetic Resonance (NMR) spectroscopy.

As research into the biological effects of Eupalinilide C progresses, it is anticipated that more

detailed experimental protocols and mechanistic studies will become available.

Logical Relationship of Compound Identification
The process of identifying and characterizing a novel natural product like Eupalinilide C
follows a logical workflow. This begins with the collection and extraction of the source material,

followed by purification and subsequent structural analysis.
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Figure 1. Workflow for the isolation and identification of Eupalinilide C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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